Caloxanthone A

Specification

• CAS No.: 155233-16-2
• Molecular Formula: C23H22O6
• Molecular Weight: 394.42

Introduction

Chemical Structure and Properties

Structural Features of Pyranoxanthones

Based on the information about Caloxanthone C, pyranoxanthones from Calophyllum species typically feature:

• A nearly planar tricyclic xanthone skeleton

• A pyranoid ring that often adopts a distorted boat conformation

• Hydroxyl groups that can form intramolecular hydrogen bonds

• Various substituents including methyl groups and unsaturated side chains

Botanical Sources

Calophyllum Genus

The Calophyllum genus serves as a rich source of xanthones including potentially Caloxanthone A. The search results specifically mention Calophyllum soulattri as the source of Caloxanthone C, with the compound being isolated from the plant's stem bark.

Distribution of Source Plants

Calophyllum species are distributed throughout tropical regions, particularly in Asia, Australia, Africa, and Polynesia. These plants have traditionally been used in various medicinal systems, which has prompted scientific investigation into their chemical constituents.

Biological Activities of Xanthones

Mechanism of Action

The biological activities of xanthones are often attributed to their ability to interact with various cellular targets. The planar tricyclic structure of xanthones potentially enables them to intercalate with DNA or interact with various enzymes and receptors. The presence of hydroxyl groups, as seen in Caloxanthone C which has dihydroxy substitution, likely contributes to their antioxidant properties.

Structural Characteristics Based on Related Compounds

Crystallographic Data of Related Xanthones

Crystal Packing

Based on information about Caloxanthone C, xanthones from Calophyllum species can form crystal structures with specific intermolecular interactions. In Caloxanthone C, molecules are linked by C—H⋯O interactions, forming a zigzag chain that propagates in a specific crystallographic direction.

Comparison with Other Xanthones

Structural Relationships

The search results mention several related pyranoxanthone structures (Ee et al., 2010; Fun et al., 2006; Doriguetto et al., 2001) and other closely related structures (Boonnak et al., 2007; Ndjakou et al., 2007). These compounds likely share structural features with Caloxanthone A, though specific comparisons cannot be made from the provided information.